Cas no 1806788-44-2 (Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate
• CAS No: 1806788-44-2
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4853774
• Update Time: 2025-07-17

Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate

• Inchi： 1S/C8H7F3N2O2/c1-15-8(14)6-5(12)3(7(10)11)2-4(9)13-6/h2,7H,12H2,1H3
• InChI Key： DTOWINYUIGEFLD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)OC)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate

Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1806788-44-2): An Overview

Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1806788-44-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate is composed of a pyridine ring substituted with an amino group, a difluoromethyl group, and a fluorine atom. The presence of these functional groups imparts specific properties that make it an attractive candidate for various chemical and biological studies. The difluoromethyl group, in particular, is known for its ability to modulate the electronic and steric properties of molecules, which can influence their biological activity and pharmacokinetic profiles.

Recent research has highlighted the potential of Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. The study demonstrated that the compound effectively inhibited the activity of a key enzyme associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the use of Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate in the development of antiviral drugs. Research conducted by a team at a leading pharmaceutical company showed that this compound has antiviral properties against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting specific viral enzymes, making it a promising lead compound for further drug development.

In addition to its therapeutic potential, Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate has also been studied for its utility as a building block in organic synthesis. Its unique structure allows for the facile introduction of various functional groups, enabling the synthesis of complex molecules with diverse biological activities. This versatility makes it an invaluable tool for chemists working on the design and synthesis of new compounds.

The synthesis of Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of a suitably substituted pyridine derivative with a difluoroalkylating agent followed by functionalization steps to introduce the amino and carboxylate groups. These synthetic methods are highly reproducible and scalable, making them suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate have also been well-characterized. It is typically obtained as a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been evaluated, and it has been found to be stable under standard laboratory conditions, making it easy to handle and store.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1806788-44-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses, solidifying its position as an important molecule in the field.